Cas no 2050718-59-5 ((3-fluoro-4-hydroxyphenyl)methanesulfonamide)

• Product Name: (3-fluoro-4-hydroxyphenyl)methanesulfonamide
• CAS No: 2050718-59-5
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• CID: 5893644
• PubChem ID: 165669857
• Update Time: 2025-06-22

(3-fluoro-4-hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-hydroxyphenyl)methanesulfonamide
• 2050718-59-5
• EN300-1989256

• Inchi： 1S/C7H8FNO3S/c8-6-3-5(1-2-7(6)10)4-13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： HBAGKKJWPZESAC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)F)O)(N)(=O)=O

Computed Properties

• Exact Mass: 205.02089245g/mol
• Monoisotopic Mass: 205.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 88.8Ų

Additional information on (3-fluoro-4-hydroxyphenyl)methanesulfonamide

The Comprehensive Overview of (3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide (CAS No. 2050718-59-5)

(3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide, also known by its CAS registry number 2050718-59-5, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a fluorinated phenol moiety. The presence of both hydroxyl and fluoro substituents on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These techniques not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural uniqueness of this compound has led to its exploration in drug discovery programs. The hydroxyl group at the 4-position of the phenyl ring facilitates hydrogen bonding, which is crucial for bioavailability and target receptor interactions. Meanwhile, the fluoro substituent at the 3-position contributes to lipophilicity, enhancing the molecule's ability to penetrate cellular membranes. These properties make (3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide a promising candidate for developing drugs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmaceutical potential, this compound has found applications in material science. Its methanesulfonamide group exhibits strong nucleophilic reactivity, making it suitable for use in polymerization reactions and as a building block for advanced materials. Recent studies have demonstrated its utility in synthesizing high-performance polymers with tailored mechanical and thermal properties.

The latest research on (3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide has also focused on its environmental fate and toxicity. Scientists have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation in aerobic environments. This finding is critical for assessing its ecological impact and ensuring safe disposal practices.

In conclusion, (3-Fluoro-4-Hydroxyphenyl)Methanesulfonamide (CAS No. 2050718-59-5) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in medicine and materials science.